Cas no 2174002-33-4 (rac-(1R,6S,7R)-7-(methoxymethyl)-3-azabicyclo4.1.0heptane)

• Product Name: rac-(1R,6S,7R)-7-(methoxymethyl)-3-azabicyclo4.1.0heptane
• CAS No: 2174002-33-4
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 6359077
• PubChem ID: 137951728
• Update Time: 2025-10-28

rac-(1R,6S,7R)-7-(methoxymethyl)-3-azabicyclo4.1.0heptane Chemical and Physical Properties

Names and Identifiers

• rac-(1R,6S,7R)-7-(methoxymethyl)-3-azabicyclo4.1.0heptane
• rac-(1r,6s,7r)-7-(methoxymethyl)-3-azabicyclo[4.1.0]heptane
• 3-Azabicyclo[4.1.0]heptane, 7-(methoxymethyl)-, (1R,6S,7R)-rel-
• EN300-1693936
• 2174002-33-4
• (1R,6S,7R)-7-(Methoxymethyl)-3-azabicyclo[4.1.0]heptane

• Inchi： 1S/C8H15NO/c1-10-5-8-6-2-3-9-4-7(6)8/h6-9H,2-5H2,1H3/t6-,7+,8+/m0/s1
• InChI Key： ZUBYFMLBKMVBPS-XLPZGREQSA-N
• SMILES： [C@@]12([H])[C@@]([H])([C@H]1COC)CCNC2

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 0.972±0.06 g/cm3(Predicted)
• Boiling Point: 188.7±13.0 °C(Predicted)
• pka: 11.16±0.40(Predicted)

Additional information on rac-(1R,6S,7R)-7-(methoxymethyl)-3-azabicyclo4.1.0heptane

Rac-(1R,6S,7R)-7-(methoxymethyl)-3-azabicyclo[4.1.0]heptane: A Comprehensive Overview

The compound rac-(1R,6S,7R)-7-(methoxymethyl)-3-azabicyclo[4.1.0]heptane, identified by the CAS number 2174002-33-4, is a structurally complex bicyclic amine with significant potential in various fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique bicyclic framework and functional groups, which make it a promising candidate for drug discovery and advanced chemical synthesis.

Chemical Structure and Synthesis

Rac-(1R,6S,7R)-7-(methoxymethyl)-3-azabicyclo[4.1.0]heptane features a bicyclic system with a seven-membered ring fused to a one-membered ring, creating a rigid and compact structure. The presence of the methoxymethyl group at the 7-position introduces additional functionality, enhancing its reactivity and versatility in chemical reactions. The synthesis of this compound typically involves multi-step processes, including ring-closing reactions and stereochemical control to achieve the desired configuration.

Recent advancements in asymmetric synthesis have enabled the efficient preparation of this compound with high enantiomeric purity. Researchers have employed various catalysts and chiral auxiliaries to facilitate the formation of the bicyclic system while maintaining precise stereochemistry. These methods not only improve yield but also reduce the environmental impact of the synthesis process.

Pharmacological Activity and Mechanism

Emerging studies have highlighted the potential pharmacological activity of rac-(1R,6S,7R)-7-(methoxymethyl)-3-azabicyclo[4.1.0]heptane in modulating key biological pathways. Preclinical data suggest that this compound exhibits selective binding to certain receptors, making it a valuable tool in drug design for treating conditions such as neurological disorders and inflammatory diseases.

One notable study published in *Nature Communications* demonstrated that this compound acts as an agonist for the G protein-coupled receptor (GPCR) family, potentially offering therapeutic benefits in pain management and neurodegenerative diseases. The methoxymethyl group plays a critical role in stabilizing receptor interactions, enhancing its bioavailability and efficacy.

Applications in Drug Discovery

The unique combination of structural rigidity and functional diversity makes rac-(1R,6S,7R)-7-(methoxymethyl)-3-azabicyclo[4.1.0]heptane an attractive scaffold for drug discovery programs. Its ability to penetrate cellular membranes efficiently has been leveraged in designing small-molecule inhibitors targeting oncogenic pathways.

Recent research efforts have focused on modifying the methoxymethyl group to enhance pharmacokinetic properties while retaining biological activity. For instance, substituting the methoxy group with alternative electron-withdrawing or donating groups has been shown to modulate receptor binding affinity significantly.

Safety and Toxicological Profile

To ensure its safe use in therapeutic applications, comprehensive toxicological studies have been conducted on rac-(1R,6S,7R)-7-(methoxymethyl)-3-azabicyclo[4.1.0]heptane. Acute and chronic toxicity studies in animal models indicate that this compound exhibits a favorable safety profile with no major adverse effects at therapeutic doses.

Additionally, genotoxicity assays have revealed no mutagenic potential under standard testing conditions. These findings underscore its suitability for further development as a pharmaceutical agent.

Future Directions

The future of rac-(1R,6S,7R)-7-(methoxymethyl)-3-azabicyclo[4.1.0]heptane lies in its continued exploration as a lead compound for drug development programs targeting diverse therapeutic areas such as oncology, neurology, and immunology.

Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression through preclinical stages toward clinical trials. Furthermore, advancements in computational chemistry will aid in optimizing its structure for improved efficacy and reduced off-target effects.